Cas no 871727-59-2 (1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)-
• CAS No: 871727-59-2
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• MDL: MFCD30185883
• CID: 1865277
• PubChem ID: 57984505
• Update Time: 2025-05-24

1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)-
• WJB72759
• CS-0037511
• (R)-t-Butyl 2-(2-(methylamino)thiazol-4-yl)pyrrolidine-1-carboxylate
• (R)-Tert-Butyl 2-(-2(Methylamino)Thiazol-4-Yl)Pyrrolidine-1-Carboxylate
• tert-butyl (2R)-2-[2-(methylamino)-1,3-thiazol-4-yl]pyrrolidine-1-carboxylate
• MFCD30185883
• tert-butyl (2R)-2-[2-(methylimino)-2,3-dihydro-1,3-thiazol-4-yl]pyrrolidine-1-carboxylate
• (R)-tert-Butyl2-(2-(methylamino)thiazol-4-yl)pyrrolidine-1-carboxylate
• SCHEMBL8218887
• 871727-59-2
• W12247
• (R)-1-Boc-2-(2-(methylamino)thiazol-4-yl)pyrrolidine
• (R)-tert-Butyl 2-(2-(methylamino)thiazol-4-yl)pyrrolidine-1-carboxylate
• AKOS037647206
• AS-72835

• MDL： MFCD30185883
• Inchi： 1S/C13H21N3O2S/c1-13(2,3)18-12(17)16-7-5-6-10(16)9-8-19-11(14-4)15-9/h8,10H,5-7H2,1-4H3,(H,14,15)/t10-/m1/s1
• InChI Key： KMJYDFOIIPQZMG-SNVBAGLBSA-N
• SMILES： S1C(NC)=NC(=C1)[C@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.135
• Monoisotopic Mass: 283.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7A^2
• XLogP3: 2.5

Additional information on 1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)-

1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)-: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 871727-59-2 is a sophisticated organic molecule belonging to the class of pyrrolidine derivatives. Its systematic name, 1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)-, provides a detailed insight into its structural framework. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities.

The molecular structure of this compound consists of a pyrrolidine core substituted with a carboxylic acid group at the 1-position, an ester group at the 1-position, and a thiazole moiety linked via a methylamino group at the 2-position. The presence of the (2R) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity. This stereochemistry has been meticulously determined through advanced spectroscopic techniques and X-ray crystallography, ensuring high precision in its characterization.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Pyrrolidine derivatives, in particular, have shown promise in various therapeutic areas. The compound in question is no exception and has been explored for its potential pharmacological properties. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for drug discovery.

The thiazole moiety is a key feature of this compound, contributing to its unique chemical properties and biological interactions. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a methylamino group further enhances the compound's potential by introducing additional functional sites for interaction with biological targets.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The carboxylic acid and ester groups provide opportunities for further chemical modification, allowing researchers to fine-tune its biological properties. This flexibility makes it an attractive scaffold for designing molecules with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. The compound with CAS number 871727-59-2 has been subjected to virtual screening studies, which have revealed its potential as an inhibitor of certain kinases involved in cancer progression.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These methods not only enhance the efficiency of the synthesis but also ensure scalability for future applications.

In conclusion, the compound 1-Pyrrolidinecarboxylic acid, 2-[2-(methylamino)-4-thiazolyl]-,1,1-dimethylethyl ester, (2R)- with CAS number 871727-59-2 is a structurally complex and biologically promising molecule. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further research and development. As our understanding of chemical biology continues to evolve, compounds like this one are poised to play a crucial role in the discovery of new therapeutic agents.